Potassium pentachloro(nitrido)osmate(2-)

Specification

• Molecular Formula: Cl5K2NOs
• Molecular Weight: 459.7 g/mol
• IUPAC Name: dipotassium;azanylidyne(pentachloro)osmium(2-)
• Standard InChI: InChI=1S/5ClH.2K.N.Os/h5*1H;;;;/q;;;;;2*+1;;+3/p-5
• Standard InChI Key: MXSUXDWBAVUTSN-UHFFFAOYSA-I
• SMILES: N#[Os-2](Cl)(Cl)(Cl)(Cl)Cl.[K+].[K+]
• Canonical SMILES: N#[Os-2](Cl)(Cl)(Cl)(Cl)Cl.[K+].[K+]

Introduction

Chemical Structure and Identity

Potassium pentachloro(nitrido)osmate(2-) is an inorganic compound with the chemical formula K₂[OsCl₅N]. The compound consists of two potassium cations (K⁺) and a complex anion formed by osmium, chlorine, and nitrogen. The central osmium atom exists in the +6 oxidation state, coordinated to five chloride ions and one nitride ion. This creates a unique coordination environment that influences its chemical behavior and reactivity patterns.

The formal IUPAC name for this compound is potassium pentachloronitridoosmate(VI), which follows standard coordination compound naming conventions. In this nomenclature:

• The cation (potassium) is named first

• The prefix "pentachloro" indicates five chloride ligands

• "Nitrido" refers to the nitride ligand (N³⁻)

• "Osmate" indicates the central osmium atom in an anionic complex

• The Roman numeral (VI) denotes the oxidation state of osmium

Physical and Chemical Properties

The physical and chemical properties of potassium pentachloro(nitrido)osmate(2-) are summarized in the table below:

Property	Value
Molecular Formula	Cl₅K₂NOs
Molecular Weight	459.7 g/mol
Appearance	Solid compound
Oxidation State of Osmium	+6
Net Charge	0 (neutral compound)
Monoisotopic Mass	458.73623 Da
Structure	Octahedral geometry around Os
Symmetry of Anion	C₄ᵥ

The structure features an octahedral coordination environment around the osmium center, with the five chloride ligands and one nitride ligand arranged to create the complex anion [OsCl₅N]²⁻. This geometric arrangement is crucial for understanding its chemical behavior and reactivity.

Spectroscopic and Structural Analysis

Spectroscopic methods play a crucial role in characterizing potassium pentachloro(nitrido)osmate(2-) and understanding its structural properties. Vibrational spectroscopy, including both Raman and infrared techniques, helps elucidate the molecular structure and bonding characteristics of this compound.

The C₄ᵥ symmetry demonstrated for the [OsNCl₅]²⁻ anion is particularly important for assigning vibrational modes, which are essential for understanding its chemical behavior. This symmetry refers to the point group that describes the geometric arrangement of atoms in the complex anion.

X-ray diffraction studies have been instrumental in determining the exact structural parameters of similar osmium nitrido complexes. For instance, research has reported the synthesis and X-ray diffraction study of related osmium nitrido complexes, providing valuable insights into their structural characteristics.

Nuclear Magnetic Resonance (NMR) spectroscopy has also been utilized to characterize osmium complexes, though the paramagnetism of higher oxidation state osmium complexes can sometimes complicate interpretation. The Collins group's work notes that osmium complexes were selected for certain studies because higher oxidation state osmium complexes exhibit useful ¹H NMR spectra despite their paramagnetism, which aids in characterization.

Identifiers and Systematic Classification

For research and database purposes, potassium pentachloro(nitrido)osmate(2-) is cataloged with several important identifiers that enable cross-referencing across chemical databases and literature:

Identifier Type	Value
ChEBI ID	CHEBI:35659
PubChem CID	6857488
Standard InChI	InChI=1S/5ClH.2K.N.Os/h51H;;;;/q;;;;;2+1;;+3/p-5
Standard InChIKey	MXSUXDWBAVUTSN-UHFFFAOYSA-I
SMILES	N#Os-2(Cl)(Cl)(Cl)Cl.[K+].[K+]
Wikidata	Q15950749

In chemical ontology systems, potassium pentachloro(nitrido)osmate(2-) is classified as both a potassium salt and a chlorometallate salt. This classification helps in understanding its relationship to other chemical compounds and its place within the broader chemical landscape.

Applications in Research and Industry

The unique coordination environment of potassium pentachloro(nitrido)osmate(2-) makes it valuable for various applications in both research and industrial settings. Key applications include:

Materials Science

In materials science, compounds like potassium pentachloro(nitrido)osmate(2-) can be used as precursors for the synthesis of novel materials or as components in functional materials with specific electronic, magnetic, or optical properties.

Biological Interactions

Research on potassium pentachloro(nitrido)osmate(2-) also focuses on its interactions with biological molecules and other chemical species. Understanding these interactions is crucial for evaluating its safety and efficacy in potential applications. These studies may have implications for fields such as medicinal chemistry or biological sensing.

Comparative Analysis with Related Compounds

Potassium pentachloro(nitrido)osmate(2-) shares similarities with other osmium compounds but is distinct due to its nitride ligand. A comparison with related compounds provides insights into how the unique structure of this compound influences its properties and reactivity.

Current Research Directions

Current research on potassium pentachloro(nitrido)osmate(2-) and related osmium nitride complexes focuses on several areas:

Structural Studies

Research continues on elucidating the detailed structural characteristics of osmium nitride complexes using advanced spectroscopic and diffraction techniques. The understanding of the Os≡N bond is of particular interest due to its multiple bond character and electronic implications.

Reactivity Studies

Investigations into the reactivity of osmium nitride complexes explore their potential in various transformations, including:

• Nitrogen transfer reactions

• Carbon-nitrogen bond formation

• Oxidation reactions

• Coordination chemistry with additional ligands

For example, research has examined reactions with methylimido complexes, showing the diverse chemistry possible with these types of compounds.

Applications Development

Ongoing research aims to develop practical applications for osmium nitride complexes in areas such as:

• Homogeneous catalysis

• Materials with unique electronic properties

• Functional materials for specific applications

• Potential biological applications